methyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)propanoate

• IUPAC Name: methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C17H16FN5O4S/c1-9(15(25)27-2)28-17-22-21-13(7-11-8-14(24)20-16(26)19-11)23(17)12-5-3-10(18)4-6-12/h3-6,8-9H,7H2,1-2H3,(H2,19,20,24,26)
• InChI Key: NJLYIFCZVCMMJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)SC1=NN=C(N1C2=CC=C(C=C2)F)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C17H16FN5O4S
• Molecular Weight: 405.4 g/mol
• CAS No.: 852154-56-4

Description

Methyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)propanoate is a useful research compound. Its molecular formula is C17H16FN5O4S and its molecular weight is 405.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed synthetic methodologies and characterized similar compounds, focusing on their structural attributes. For instance, the synthesis and characterization of enantiomers through a specific reaction process highlighted efficient yields and detailed structural elucidation through various spectroscopic techniques such as NMR, IR, and MS, alongside specific rotation measurements (Xiong Jing, 2011). Similarly, another study reported the synthesis of analog compounds, providing insights into their structural framework and the potential implications for further application in scientific research (Xiong Jing, 2011).

Structural Analysis and Interactions

Detailed structural analysis and interaction studies of similar molecules have been conducted, providing a foundation for understanding their potential biological applications. For example, the structural elucidation of two uracil derivatives demonstrated through X-ray diffraction, revealing their crystalline forms and interactions with DNA, suggesting potential biological relevance (Ting Yao et al., 2013).

Biological Activity and Application Potential

Several studies have focused on evaluating the biological activities of compounds with structural similarities, indicating potential applications in medical and pharmaceutical research. For instance, a study on the antimicrobial evaluation of novel triazolopyrimidines and pyridotriazolopyrimidinones highlighted their synthesis, structural characterization, and preliminary biological activity, suggesting potential applications in developing antimicrobial agents (S. M. Gomha et al., 2018). Another study on the process development of voriconazole, a broad-spectrum antifungal agent, detailed the synthesis process and the structural basis for its pharmacological activity, providing insights into the development of similar compounds (M. Butters et al., 2001).